Cas no 1368246-77-8 (6-Chloroisoquinoline-1-carbonitrile)

6-Chloroisoquinoline-1-carbonitrile is a versatile heterocyclic compound featuring a chlorinated isoquinoline backbone with a cyano substituent at the 1-position. This structure imparts significant reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The chlorine and nitrile functional groups enhance its utility in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. Its well-defined molecular framework allows for precise modifications, facilitating the development of complex bioactive molecules. The compound's stability and solubility in common organic solvents further contribute to its practicality in laboratory and industrial applications. It is commonly employed in the synthesis of potential therapeutic agents and advanced materials.

6-Chloroisoquinoline-1-carbonitrile structure

1368246-77-8 structure

Product Name:6-Chloroisoquinoline-1-carbonitrile

CAS No:1368246-77-8

MF:C₁₀H₅ClN₂

MW:188.613100767136

MDL:MFCD23703385

CID:4821826

Update Time:2025-06-07

6-Chloroisoquinoline-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 6-CHLOROISOQUINOLINE-1-CARBONITRILE
- 1-Isoquinolinecarbonitrile, 6-chloro-
- 6-Chloroisoquinoline-1-carbonitrile
- MDL： MFCD23703385
- Inchi： 1S/C10H5ClN2/c11-8-1-2-9-7(5-8)3-4-13-10(9)6-12/h1-5H
- InChI Key： QVPCDDYPMTUZGK-UHFFFAOYSA-N
- SMILES： ClC1C=CC2C(C#N)=NC=CC=2C=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 232
XLogP3: 2.8
Topological Polar Surface Area: 36.7

6-Chloroisoquinoline-1-carbonitrile Pricemore >>

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